1,1,1-Trifluoro-8-phenyl-octan-2-one

• Molecular Formula: C14H17F3O
• Molecular Weight: 258.28 g/mol
• IUPAC Name: 1,1,1-trifluoro-8-phenyloctan-2-one
• InChI: InChI=1S/C14H17F3O/c15-14(16,17)13(18)11-7-2-1-4-8-12-9-5-3-6-10-12/h3,5-6,9-10H,1-2,4,7-8,11H2
• InChI Key: LKXJGCHERZYPOU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCCCCC(=O)C(F)(F)F

Description

1,1,1-Trifluoro-8-phenyl-octan-2-one is a fluorinated ketone characterized by a trifluoromethyl group at the 1st position, an eight-carbon aliphatic chain, and a phenyl substituent at the terminal (8th) carbon (Figure 1). Its molecular formula is $ \text{C}{14}\text{H}{15}\text{F}_3\text{O} $, with a molecular weight of 256.27 g/mol. The trifluoromethyl group enhances metabolic stability and electron-withdrawing properties, while the phenyl group contributes to aromatic interactions in biological systems. This compound is associated with Fatty Acid Amide Hydrolase (FAAH) research, as indicated by its classification under Drug Info code [527476] .

Comparison with Similar Compounds

Chain Length and Bioactivity

• Optimal Chain Length : The 8-carbon chain in 1,1,1-Trifluoro-8-phenyl-octan-2-one may balance hydrophobicity and steric fit in FAAH’s active site, whereas shorter chains (e.g., 7 carbons) reduce hydrophobic interactions, and longer chains (e.g., 9–11 carbons) may impair solubility or binding efficiency .
• Phenyl vs.

Electronic and Physicochemical Properties

• Trifluoromethyl Group: The electron-withdrawing trifluoromethyl group stabilizes the ketone moiety, reducing susceptibility to metabolic reduction compared to non-fluorinated analogues.
• LogP Trends : Increasing chain length correlates with higher lipophilicity (e.g., LogP for 8-phenyl-octan-2-one ≈ 3.8 vs. 2.5 for 7-phenylheptan-2-one), influencing membrane permeability and bioavailability.